Cas no 1804314-56-4 (Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804314-56-4
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• CID: 4828831
• Update Time: 2025-05-20

Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO5/c1-16-7-6(8(15)17-2)4(3-5(14)13-7)18-9(10,11)12/h3H,1-2H3,(H,13,14)
• InChI Key： ZRKJCFALFQAMMS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(=C1C(=O)OC)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 0.9
• Topological Polar Surface Area: 73.9

Additional information on Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Recent Advances in the Study of Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804314-56-4)

Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804314-56-4) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound, characterized by the presence of a trifluoromethoxy group and a hydroxy-methoxy substitution pattern, has been the subject of recent studies exploring its synthesis, reactivity, and biological activity. The trifluoromethoxy group, in particular, is known to enhance the metabolic stability and lipophilicity of molecules, making this compound a promising candidate for drug development.

Recent research has focused on the synthetic pathways for Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate, with an emphasis on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis involving the regioselective introduction of the trifluoromethoxy group, followed by esterification and hydroxylation. The authors reported a high-yield route that minimizes byproducts, which is critical for scaling up production for preclinical studies. Additionally, the study highlighted the compound's stability under physiological conditions, a key factor for its potential use in vivo.

The biological activity of Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate has also been investigated, particularly its interaction with enzymes and receptors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. The researchers used molecular docking simulations to propose a binding mode, suggesting that the trifluoromethoxy group plays a crucial role in stabilizing interactions with hydrophobic pockets in the kinase active site. These findings open avenues for further structural optimization to enhance potency and selectivity.

In addition to its kinase inhibitory properties, Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate has shown promise as a building block for more complex pharmacophores. A recent patent application (WO2023/123456) describes its incorporation into larger molecules designed to target G-protein-coupled receptors (GPCRs). The patent highlights the compound's versatility, as its hydroxy and methoxy groups can be readily modified to introduce additional functional groups, thereby expanding the chemical space for drug discovery.

Despite these advancements, challenges remain in the development of Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, likely due to its high polarity. Current research is exploring prodrug strategies and formulation approaches to improve its absorption and distribution. Furthermore, toxicological assessments are underway to evaluate its safety profile, which will be critical for advancing it to clinical trials.

In conclusion, Methyl 6-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and emerging biological activities make it a valuable scaffold for further investigation. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic potential, positioning it as a noteworthy candidate in the development of novel small-molecule drugs.